4-[(3-nitrophenyl)sulfonyl]-2,6-piperazinedione

• IUPAC Name: 4-(3-nitrophenyl)sulfonylpiperazine-2,6-dione
• InChI: InChI=1S/C10H9N3O6S/c14-9-5-12(6-10(15)11-9)20(18,19)8-3-1-2-7(4-8)13(16)17/h1-4H,5-6H2,(H,11,14,15)
• InChI Key: ONUSBDCRYMAVQD-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC(=O)CN1S(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C10H9N3O6S
• Molecular Weight: 299.26 g/mol

Description

4-[(3-nitrophenyl)sulfonyl]-2,6-piperazinedione is a chemical compound that belongs to the class of sulfonamide-based fluorogenic probes. This compound has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 4-[(3-nitrophenyl)sulfonyl]-2,6-piperazinedione involves the reaction of the compound with ROS, which leads to the formation of a fluorescent product. The fluorescence intensity of the product is directly proportional to the concentration of ROS in the sample, which allows for the quantification of ROS levels in real-time.
Biochemical and Physiological Effects:
4-[(3-nitrophenyl)sulfonyl]-2,6-piperazinedione has been shown to have minimal toxicity and does not interfere with cellular functions. The compound has been used to study the role of ROS in various physiological and pathological processes such as inflammation, cancer, and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(3-nitrophenyl)sulfonyl]-2,6-piperazinedione is its ability to detect ROS in real-time, which allows for the monitoring of ROS levels in live cells and tissues. The compound is also highly specific for ROS and does not react with other cellular components. However, one limitation of the compound is its sensitivity to pH changes, which can affect the fluorescence intensity of the product.

Future Directions

There are several future directions for the use of 4-[(3-nitrophenyl)sulfonyl]-2,6-piperazinedione in scientific research. One potential application is the development of new therapies for diseases that are associated with ROS dysregulation. The compound could also be used to study the role of ROS in aging and age-related diseases. Additionally, the use of 4-[(3-nitrophenyl)sulfonyl]-2,6-piperazinedione in combination with other fluorescent probes could provide a more comprehensive understanding of ROS signaling in biological systems.

Synthesis Methods

The synthesis of 4-[(3-nitrophenyl)sulfonyl]-2,6-piperazinedione involves the reaction of 3-nitrobenzenesulfonyl chloride with 2,6-piperazinedione in the presence of a base such as triethylamine. The reaction proceeds under mild conditions and yields the desired product in good yields.

Scientific Research Applications

4-[(3-nitrophenyl)sulfonyl]-2,6-piperazinedione has been extensively used as a fluorescent probe to detect the presence of reactive oxygen species (ROS) in biological systems. ROS are highly reactive molecules that play a crucial role in various physiological and pathological processes. The ability of 4-[(3-nitrophenyl)sulfonyl]-2,6-piperazinedione to detect ROS in real-time has made it a valuable tool for studying the role of ROS in various biological processes.